Cas no 683215-46-5 (2-((5-Ethylfuran-2-yl)methyl)malonic acid)
683215-46-5 structure
Product Name:2-((5-Ethylfuran-2-yl)methyl)malonic acid
CAS No:683215-46-5
MF:C10H12O5
MW:212.199283599854
CID:2677213
PubChem ID:45095055
Update Time:2025-04-21
2-((5-Ethylfuran-2-yl)methyl)malonic acid Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, [(5-ethyl-2-furanyl)methyl]- (9CI)
- 683215-46-5
- 2-((5-Ethylfuran-2-yl)methyl)malonic acid
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- Inchi: 1S/C10H12O5/c1-2-6-3-4-7(15-6)5-8(9(11)12)10(13)14/h3-4,8H,2,5H2,1H3,(H,11,12)(H,13,14)
- InChI Key: QYTQFNGKWCPKQN-UHFFFAOYSA-N
- SMILES: O1C(=CC=C1CC(C(=O)O)C(=O)O)CC
Computed Properties
- Exact Mass: 212.068
- Monoisotopic Mass: 212.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.7A^2
- XLogP3: 1.4
2-((5-Ethylfuran-2-yl)methyl)malonic acid Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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